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Compound of Interest

Compound Name: Benzyl mandelate

Cat. No.: B1666780 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling and disposal of chemical reagents like benzyl mandelate are paramount to

ensuring a secure work environment and regulatory compliance. This guide provides essential

safety information and a step-by-step operational plan for the proper disposal of benzyl
mandelate.

I. Benzyl Mandelate: Key Safety and Physical Data
Benzyl mandelate is a synthetic intermediate commonly used in pharmaceutical synthesis.[1]

[2] Understanding its properties is the first step toward safe handling and disposal. Below is a

summary of its key characteristics.

Property Value Source

CAS Number 97415-09-3 [3][4]

Molecular Formula C₁₅H₁₄O₃ [2][5]

Molecular Weight 242.27 g/mol [4][5]

Appearance
White to almost white

crystalline powder
[4]

GHS Hazard Statement H302: Harmful if swallowed [5]

GHS Precautionary

Statements

P264, P270, P301+P317,

P330, P501
[5]
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II. Pre-Disposal Handling and Storage
Proper handling and storage are critical to minimize risks prior to disposal.

Handling: Always handle benzyl mandelate in a well-ventilated laboratory hood.[1] Care

should be taken to minimize the generation of dust when weighing and transferring the solid

material.[1] It is also important to wash hands thoroughly after handling and keep the

chemical away from foodstuffs and beverages.[1]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1] For

long-term stability, storage at -20°C is recommended, which can keep the compound stable

for at least four years.[1]

III. Step-by-Step Disposal Procedure
The primary method for the disposal of benzyl mandelate involves incineration. However, all

disposal methods must adhere to local, regional, and national regulations.[1]

Consult Regulations: Before initiating disposal, consult your institution's environmental health

and safety (EHS) office and review all applicable federal, state, and local regulations.[6]

Material Collection:

For residual solids, carefully sweep the material to collect it into an airtight container,

ensuring not to disperse dust.[6]

For solutions, collect the waste in a designated, properly labeled, and sealed container.

Incineration Method:

It may be possible to dissolve or mix the material with a combustible solvent.[1][6]

This mixture can then be burned in a chemical incinerator equipped with an afterburner

and scrubber.[1][6] This should only be performed by authorized and trained personnel at

a licensed waste disposal facility.

Contaminated Materials: Any materials that have come into contact with benzyl mandelate,

such as personal protective equipment (PPE), should be collected and disposed of as
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chemical waste according to institutional guidelines.

IV. Emergency Procedures
In the event of accidental exposure or spill, follow these procedures:

Ingestion: If swallowed, rinse the mouth with water.[1] Do NOT induce vomiting.[1] Seek

medical attention.[6]

Skin Contact: Remove contaminated clothing and rinse the affected skin area with

water/shower.[6]

Eye Contact: Rinse cautiously with water for several minutes.[6] If present, remove contact

lenses and continue rinsing.[6] Seek medical attention if irritation persists.[6]

Spill: In case of a spill, keep people away from and upwind of the spill/leak.[6] Use personal

protective equipment and prevent the product from entering drains.[6] Collect the spilled

material into an airtight container for proper disposal.[6]

V. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of benzyl
mandelate.
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Start: Benzyl Mandelate Waste

Consult Local, Regional, and National Regulations

Collect Waste in a Labeled, Sealed Container

Dissolve or Mix with a Combustible Solvent

Dispose of Contaminated PPE as Chemical WasteBurn in a Chemical Incinerator with Afterburner and Scrubber

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the disposal of benzyl mandelate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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